7-methoxy-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)benzofuran-2-carboxamide

Specification

• CAS No.: 2034471-12-8
• Molecular Formula: C19H21N5O5
• Molecular Weight: 399.407
• IUPAC Name: 7-methoxy-N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-1-benzofuran-2-carboxamide
• Standard InChI: InChI=1S/C19H21N5O5/c1-26-13-5-3-4-12-10-14(29-16(12)13)17(25)20-11-15-21-18(23-19(22-15)27-2)24-6-8-28-9-7-24/h3-5,10H,6-9,11H2,1-2H3,(H,20,25)
• Standard InChI Key: AOBLTMMUULUJTC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=NC(=NC(=N3)OC)N4CCOCC4

Introduction

Structural Characteristics

• Triazine Core: Known for its applications in pharmaceuticals, the triazine ring is a key component in many biologically active compounds. It provides a scaffold for various substitutions, enhancing the compound's interaction with biological targets.

• Morpholino Group: This group enhances solubility and biological activity by facilitating interactions with enzymes and receptors.

• Benzofuran Moiety: Benzofurans are known for their pharmacological properties, including anti-inflammatory and anticancer activities.

Potential Biological Activities

While specific data on 7-methoxy-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)benzofuran-2-carboxamide is scarce, compounds with similar structures have shown promising biological activities:

• Anticancer Properties: Triazine derivatives have been reported to inhibit cell proliferation and induce apoptosis in cancer cell lines.

• Pharmacokinetic Properties: The presence of morpholino and methoxy groups can influence the compound's solubility, permeability, and metabolic stability.

Synthesis and Optimization

The synthesis of such compounds typically involves multi-step reactions, including the formation of the triazine core and the attachment of the benzofuran and morpholino groups. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial for maximizing yield and purity.

Research Challenges and Future Directions

• Bioavailability and Stability: Compounds with complex structures often face challenges related to bioavailability and metabolic stability. Structural modifications may be necessary to improve these properties.

• Toxicity and Efficacy: Comprehensive in vitro and in vivo studies are required to assess the compound's efficacy and potential toxicity.